methyl (4-(N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)phenyl)carbamate

• IUPAC Name: methyl N-[4-[(2-pyrazol-1-yl-2-thiophen-3-ylethyl)sulfamoyl]phenyl]carbamate
• InChI: InChI=1S/C17H18N4O4S2/c1-25-17(22)20-14-3-5-15(6-4-14)27(23,24)19-11-16(13-7-10-26-12-13)21-9-2-8-18-21/h2-10,12,16,19H,11H2,1H3,(H,20,22)
• InChI Key: KDXSZFIKIXAHRT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCC(C2=CSC=C2)N3C=CC=N3
• Molecular Formula: C17H18N4O4S2
• Molecular Weight: 406.5 g/mol

Description

Methyl (4-(N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)phenyl)carbamate is a useful research compound. Its molecular formula is C17H18N4O4S2 and its molecular weight is 406.48. The purity is usually 95%.
BenchChem offers high-quality methyl (4-(N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)phenyl)carbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl (4-(N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)phenyl)carbamate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Research has delved into the synthesis and antimicrobial activity of novel sulfonamide hybrids bearing carbamate scaffolds. These compounds have been synthesized via treatment of N-substituted 4-isothiocyanatophenyl sulfonamides with ethyl carbamate, demonstrating antimicrobial efficacy against certain bacteria through molecular docking studies and quantum chemical calculations (Hussein, 2018).

• The compound's framework has been utilized in the synthesis of N-arylcarbamates with tetrazole fragments and their derivatives, showcasing the chemical versatility of the carbamate group in producing compounds with potential biological activities (Velikorodov et al., 2014).

Biological and Pharmacological Activities

• A study on the synthesis and characterization of some new bis-pyrazolyl-thiazoles incorporating the thiophene moiety as potent anti-tumor agents highlights the relevance of incorporating pyrazole and thiophene scaffolds into compounds for enhanced anticancer activities (Gomha et al., 2016).

• The structural, spectral, and theoretical investigations of 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid provide insights into the molecular configuration of pyrazole derivatives and their potential as bioactive molecules, underscoring the importance of detailed molecular characterization in the development of therapeutic agents (Viveka et al., 2016).

• Further research on the synthesis, structural characterization, and anticancer evaluation of pyrazole derivatives has revealed promising applications in targeting cancer cells, demonstrating the therapeutic potential of pyrazole-based compounds (El-Gaby et al., 2017).